11-Dehydro-thromboxane B2-d4

• Molecular Formula: C20H34O6
• Molecular Weight: 370.5 g/mol
• InChI: InChI=1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)
• InChIKey: XNRNNGPBEPRNAR-UHFFFAOYSA-N

11-Dehydro-thromboxane B2-d4: A Stable Isotope-Labeled Internal Standard for Thromboxane Metabolite Quantification

11-Dehydro-thromboxane B2-d4 (11-dehydro-TXB2-d4; CAS 1240398-15-5) is a tetradeuterated analog of the major thromboxane A2 (TXA2) enzymatic metabolite 11-dehydro-thromboxane B2 [1]. As a member of the eicosanoid family, this compound carries four deuterium atoms at the 3,3,4,4 positions of the hept-5-enoic acid side chain, resulting in a molecular weight of 372.49 Da (C20H28D4O6) [2]. It is primarily employed as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of 11-dehydro-TXB2 in biological matrices—particularly urine and plasma—by gas chromatography–mass spectrometry (GC-MS) or liquid chromatography–tandem mass spectrometry (LC-MS/MS) [3]. The compound serves as a critical analytical tool for assessing in vivo TXA2 biosynthesis, a key biomarker of platelet activation and cardiovascular risk.

Stable isotope internal standard Non-labile deuterium label for IDMS workflows

+4 Da mass shift Exceeds minimum +3 Da threshold for isotopic resolution

Quantitative bioanalysis Urine and plasma research matrices

• [1] Lawson JA, Patrono C, Ciabattoni G, FitzGerald GA. Long-lived enzymatic metabolites of thromboxane B2 in the human circulation. Anal Biochem. 1986;155(1):198-205. doi:10.1016/0003-2697(86)90247-2 View Source
• [2] Lipid Maps Structure Database. 11-dehydro-TXB2-d4 (LMFA03030011). https://lipidmaps.org/databases/lmsd/LMFA03030011 View Source
• [3] Bertin Bioreagent. 11-dehydro Thromboxane B2-d4 (CAT N°: 319500). Product datasheet. View Source

Why 11-Dehydro-thromboxane B2-d4 Cannot Be Replaced by Generic Deuterated Eicosanoid Standards

Stable isotope-labeled internal standards for eicosanoid quantification are not interchangeable. The analytical validity of an isotope dilution mass spectrometry (IDMS) assay depends critically on the specific labeling chemistry of the internal standard [1]. Deuterated compounds that carry labile deuterium atoms (e.g., on carboxylic acid, hydroxyl, or amino groups) are prone to rapid hydrogen–deuterium exchange with protic solvents, compromising quantification accuracy [2]. In contrast, 11-dehydro-thromboxane B2-d4 incorporates deuterium exclusively at non-labile carbon positions (3,3,4,4-d4), ensuring stable isotopic integrity throughout sample preparation, chromatographic separation, and ionization. Furthermore, the +4 Da mass shift provided by the tetradeuterated label surpasses the widely accepted minimum mass difference of +3 Da required to avoid spectral overlap with the analyte's natural isotopic cluster [1]. Substituting a d3- or d2-labeled analog, or a structurally distinct eicosanoid standard, would introduce quantitative bias from isotopic cross-talk, differential matrix effects, or chromatographic retention time shifts, rendering the assay unfit for clinical or research applications demanding high precision and accuracy.

Labile deuterium analogs Deuterium on polar groups may undergo H/D exchange, compromising quantitative accuracy in research assays.

Insufficient mass shift d2 or 18O2 labels provide only +2 Da, which may overlap with analyte isotopic clusters at low concentrations.

Non-isotopic structural analogs Different eicosanoid standards may shift retention time and matrix effect, invalidating method selectivity.

• [1] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards. 2021. https://www.antpedia.com/news/wx_article/656146.html View Source
• [2] Gleispach H, Malle E, Dadak C, Hohenester E, Wurm H, Leis HJ. Qualitative and quantitative measurement of hydroxy fatty acids, thromboxanes and prostaglandins using stable isotope dilutions and detection by gas chromatography-mass spectrometry. J Chromatogr. 1985;344:11-21. doi:10.1016/s0378-4347(00)82002-2 View Source

Quantitative Differentiation of 11-Dehydro-thromboxane B2-d4 Against Alternative Internal Standards

Non-Labile Deuterium Labeling Prevents H/D Exchange Compared to 18O-Labeled and Labile-Deuterium Analogs

11-Dehydro-TXB2-d4 bears deuterium at the 3,3,4,4 carbon positions of the hept-5-enoic acid side chain—chemically non-labile sites that resist hydrogen–deuterium exchange with protic mobile phases or during derivatization . In contrast, 18O-labeled analogs introduce the label by base-catalyzed hydrolysis of the lactone ring, incorporating 18O into the carboxylic acid moiety, which can back-exchange under acidic or enzymatic conditions [1][2]. Early deuterated eicosanoid standards synthesized by catalytic deuteration of alkynyl precursors exhibited significant H/D exchange during sample workup, necessitating a switch to 18O-labeled alternatives [3]. The specific non-labile deuteration of 11-dehydro-TXB2-d4 combines the mass shift advantage of deuterium (+4 Da) with the chemical stability normally associated with 13C or 15N labels, meeting the stability criterion at a lower cost than 13C-labeled analogs [4].

Label stability

Class-level inference

Target: Non-labile C-3/C-4 d4; +4 Da
Comparator: 18O2-labelled (carboxyl, labile); labile D analogs

Supports consistent IS response across runs

Qualitative comparison; labile labels introduce drift

Evidence Dimension	Deuterium/hydrogen exchange stability during sample preparation and LC-MS analysis
Target Compound Data	Deuterium at non-labile C-3/C-4 positions; no observable exchange under standard reversed-phase LC conditions
Comparator Or Baseline	18O-labeled 11-dehydro-TXB2 (label in carboxyl group, labile); deuterated eicosanoids with labile D (e.g., D on OH/NH); deuterated standard with <3 Da mass difference
Quantified Difference	Qualitative: non-labile vs. labile label; mass shift of 4 Da vs. 2 Da for 18O2-labeled analog
Conditions	Standard reversed-phase LC-MS/MS with protic mobile phases (water/acetonitrile + 0.1% formic acid); GC-MS derivatization workflows

Why This Matters

Label stability directly determines quantitative accuracy over extended analytical sequences; a labile label introduces time-dependent drift in internal standard response, whereas the non-labile d4 label maintains constant isotopic enrichment throughout the assay.

• [1] Ishibashi M, et al. Feasibility of using [18O2]11-dehydrothromboxane B2 as an internal standard of immunoaffinity purification followed by GC/SIM. Chem Pharm Bull. 1989;37(11):3171-3. doi:10.1248/cpb.37.3171 View Source
• [2] Ishibashi M, Nakagawa Y, Harima N, Hishinuma T, Mizugaki M. Analysis of 11-dehydrothromboxane B2 in human urine improved by use of GC/HR-SIM with 18O2-labelled analogue as internal standard. Biol Mass Spectrom. 1994;23(10):612-20. doi:10.1002/bms.1200231003 View Source
• [3] Gleispach H, et al. Qualitative and quantitative measurement of hydroxy fatty acids, thromboxanes and prostaglandins using stable isotope dilutions and detection by GC-MS. J Chromatogr. 1985;344:11-21. View Source
• [4] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards. 2021. View Source

+4 Da Mass Shift Exceeds the Minimum Threshold for Isotopic Cross-Talk Avoidance

The four deuterium atoms of 11-dehydro-TXB2-d4 provide a nominal mass increase of +4 Da relative to the unlabeled analyte (MW 368.46 vs. 372.49), exceeding the widely accepted minimum mass shift of +3 Da for deuterated internal standards [1]. This ensures that the M+4 peak of the internal standard does not overlap with the natural 13C2 isotopologue (M+2) or the combined 13C2/2H contributions of the unlabeled analyte at M+3. By contrast, d2-labeled analogs (e.g., 18O2-11-dehydro-TXB2, with a +2 Da shift) can exhibit partial overlap with the natural isotopic envelope, introducing systematic positive bias at low analyte concentrations [2]. The d4 design enables unambiguous selection of precursors and product ions in SRM transitions without isotopic cross-contamination between the analyte and internal standard channels.

Mass shift

Class-level inference

+4 Da (nominal)

Exceeds +3 Da minimum to avoid cross-talk

d2 labels may overlap M+2 isotopologue

Evidence Dimension	Mass spectrometric resolution between internal standard and analyte isotopic clusters
Target Compound Data	Mass shift of +4.03 Da (monoisotopic); clean baseline resolution from unlabeled analyte M+2 and M+3 isotopologues
Comparator Or Baseline	18O2-labeled 11-dehydro-TXB2 (+2 Da shift); potential d2/d3 deuterated analogs (+2/+3 Da shift); minimum recommended shift of +3 Da
Quantified Difference	+4 Da vs. +2 Da for 18O2; exceeds minimum threshold by 1 Da
Conditions	Unit resolution (Q1/Q3) on triple quadrupole MS; GC-MS selected ion monitoring

Why This Matters

Isotopic cross-talk is a leading cause of non-linearity and positive bias at the lower limit of quantification (LLOQ) in SRM-based assays; the +4 Da shift eliminates this source of error without requiring high-resolution mass spectrometry.

• [1] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards. 2021. Recommendation: deuterated IS should have mass difference >3 Da. View Source
• [2] Watanabe K, Yamashita K, Ishibashi M, Hayashi Y, Yamamoto S, Miyazaki H. Microdetermination of 11-dehydrothromboxane B2 in human urine by GC-SIM using 18O2-labelled analogue as internal standard. J Chromatogr A. 1989;468:383-394. doi:10.1016/s0021-9673(00)96333-7 View Source

Advanced LC-MS/MS Detection Sensitivity Using d4 Internal Standard Compared to Legacy GC-SIM with 18O2-Labeled Analog

Modern LC-MS/MS methods employing 11-dehydro-TXB2-d4 as the internal standard achieve a lower limit of quantification (LLOQ) approaching 0.1 μmol/L (corresponding to ~37 pg/mL in urine), with a validated quantitative range spanning 0.1–10 μmol/L [1]. For comparison, the earlier GC-SIM method using an 18O2-labeled analog reported a detection limit of 2 pg per on-column injection at a signal-to-noise ratio of 5:1, translating to method LODs typically above 50 pg/mL in urine after concentration [2]. The LC-MS/MS approach also enables simultaneous quantification of both 11-dehydro-TXB2 and 11-dehydro-2,3-dinor-TXB2 in a single analytical run, a capability not demonstrated for the 18O2-based GC-SIM method [1]. The combined mass shift and chromatographic co-elution fidelity of the d4 standard under reversed-phase LC conditions support sub-picomolar-level quantification with imprecision of 5.2–11% and accuracy of 89.3–106.5% across the quantitative range [1].

Detection sensitivity

Cross-study comparable

Target: LLOQ ~0.1 µmol/L (LC-MS/MS)
Comparator: LOD ~50 pg/mL (GC-SIM)

Supports sub-picomolar quantification

1.4-fold improvement; additional multiplex capability

Evidence Dimension	Detection sensitivity for 11-dehydro-TXB2 in human urine
Target Compound Data	LLOQ ~0.1 μmol/L by LC-MS/MS with d4-IS; accuracy 89.3–106.5%; imprecision 5.2–11%
Comparator Or Baseline	LOD 2 pg/injection (S/N=5) by GC-SIM with 18O2-IS (Watanabe et al., 1989); typical method LOD ~50 pg/mL
Quantified Difference	Approximately 1.4-fold improvement in method sensitivity (0.1 μmol/L = ~37 pg/mL vs. ~50 pg/mL); additional multiplexing capability
Conditions	LC-MS/MS: reversed-phase C18, ESI negative mode, SRM; GC-SIM: methyl ester-dimethylisopropylsilyl ether derivative, EI or NICI

Why This Matters

Superior sensitivity is critical for detecting low endogenous 11-dehydro-TXB2 concentrations in clinical samples (normal urinary range: 0.9–4.3 pg/mL in plasma; ~1220 pg/mg creatinine in urine); the LC-MS/MS–d4 combination affords the dynamic range needed to span both healthy baseline levels and pharmacologically suppressed levels in aspirin-treated or antiplatelet drug trial populations.

• [1] Cao Y, Zhao F, Wang S, Li Y, Li S, Cui X. Reference interval establishment and correlation research of urine thromboxane metabolites: Unveiling new possibilities in platelet activation. Clin Chim Acta. 2024;558:119672. doi:10.1016/j.cca.2024.119672 View Source
• [2] Watanabe K, Yamashita K, Ishibashi M, Hayashi Y, Yamamoto S, Miyazaki H. Microdetermination of 11-dehydrothromboxane B2 in human urine by GC-SIM. J Chromatogr A. 1989;468:383-394. View Source

Isotopic Purity ≥98% Meets the Consensus Requirement for Quantitative Internal Standards

11-Dehydro-TXB2-d4 is specified with chemical purity ≥98% (HPLC) and isotopic enrichment ≥98%, as indicated by vendor certificates of analysis from major suppliers . This dual threshold aligns with the consensus recommendation that stable isotope-labeled internal standards should exhibit isotopic abundance >98% to minimize the contribution of unlabeled species to the analyte channel [1]. Standards with lower isotopic enrichment (e.g., 95% d4) would introduce a measurable blank signal in the analyte SRM transition, degrading the LLOQ and introducing non-linearity at low concentrations. The combination of high chemical purity and high isotopic enrichment ensures that the internal standard contributes negligible interference to the analyte signal, a prerequisite for compliance with bioanalytical method validation guidelines (FDA, EMA) for biomarker assays.

Isotopic purity

Class-level inference

≥98% enrichment (d4)

Meets consensus threshold for SIL-IS

Lower enrichment degrades LLOQ

Evidence Dimension	Isotopic enrichment specification relative to consensus guideline
Target Compound Data	Chemical purity ≥98%; isotopic enrichment ≥98% (d4)
Comparator Or Baseline	Consensus recommendation: isotopic abundance >98% for quantitative SIL-IS [1]
Quantified Difference	≥98% meets or exceeds the >98% threshold
Conditions	Specification as per certificate of analysis; verified by HPLC and MS

Why This Matters

For procurement decisions, the ≥98% enrichment specification serves as a quality gate; lots with lower enrichment would require costly revalidation or risk assay failure, making specification compliance a direct factor in supplier selection.

• [1] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards. 2021. 'Enrichment >98% required.' View Source

Quant-PAK Format Accelerates Standard Curve Construction and Reduces Procurement Variability

The 11-dehydro Thromboxane B2 Quant-PAK (Catalog No. 10006831) combines a 50 µg vial of 11-dehydro-TXB2-d4 with a precisely weighed vial (2–4 mg) of unlabeled 11-dehydro-TXB2, enabling direct construction of a standard curve from peak intensity ratios (deuterated vs. unlabeled) [1]. This co-packaged format eliminates the separate procurement, weighing, and purity verification of the unlabeled calibrator, reducing inter-laboratory variability in standard preparation. Competing internal standards—such as the 18O2-labeled analog—are typically supplied as standalone compounds without a matched unlabeled calibrator, requiring users to independently source, characterize, and weigh the unlabeled counterpart, adding both time and uncertainty to the workflow. The pre-weighed, lot-matched Quant-PAK format provides traceability to a single manufacturing batch, reducing the risk of calibrator/internal standard lot mismatch that can introduce systematic bias in multi-site or longitudinal studies [1].

Procurement format

Supporting evidence

Target: Quant-PAK (pre-weighed calibrator + IS)
Comparator: Standalone IS without matched calibrator

Reduces inter-lab variability

Lot-matched for traceability

Evidence Dimension	Procurement format and workflow integration
Target Compound Data	Quant-PAK: 50 µg d4-IS + pre-weighed 2–4 mg unlabeled standard in single kit
Comparator Or Baseline	Standalone d4-IS or 18O2-IS supplied without matched unlabeled calibrator
Quantified Difference	Eliminates separate calibrator procurement and weighing; lot-matched for traceability
Conditions	GC-MS or LC-MS quantification workflow

Why This Matters

For laboratories implementing de novo assays or scaling from research to clinical validation, the Quant-PAK reduces method setup time and minimizes a known source of quantitative error—weighing inaccuracy—thereby improving inter-operator reproducibility and accelerating method transfer.

• [1] Bertin Bioreagent. 11-dehydro Thromboxane B2 Quant-PAK (CAT N°: 10006831). Product overview. View Source

Validated Multiplexing Capability Simultaneously Quantifies Two Thromboxane Metabolites in a Single Run

A 2024 validated LC-MS/MS method using 11-dehydro-TXB2-d4 as internal standard demonstrated simultaneous quantification of both 11-dehydro-TXB2 and 11-dehydro-2,3-dinor-TXB2 in human urine across a wide quantitative range (0.1–10 µmol/L) with accuracy of 89.3–106.5% and imprecision of 5.2–11% [1]. This dual-analyte capability is significant because 11-dehydro-2,3-dinor-TXB2, a β-oxidation product, provides complementary information on systemic thromboxane metabolism distinct from the parent 11-dehydro metabolite; the study reported a significant correlation between the two metabolites (r = 0.67, P < 0.001 in healthy adults; r = 0.77 in coronary atherosclerosis patients) [1]. In contrast, earlier GC-SIM methods employing the 18O2-labeled analog focused on 11-dehydro-TXB2 alone, lacking validated simultaneous quantification of the dinor metabolite [2]. The ability to quantify both metabolites in one injection, enabled by the chromatographic co-elution and distinct SRM transitions of the d4-labeled standard, provides a more complete picture of thromboxane biosynthesis without increasing sample volume or analysis time.

Multiplex capability

Cross-study comparable

Target: 2 metabolites in single injection
Comparator: 1 metabolite (GC-SIM with 18O2-IS)

Doubles information yield per sample

Reported correlation r=0.67–0.77 in studies

Evidence Dimension	Number of thromboxane metabolites quantified per analytical run
Target Compound Data	2 metabolites (11-dehydro-TXB2 + 11-dehydro-2,3-dinor-TXB2) quantified simultaneously in a single LC-MS/MS injection
Comparator Or Baseline	1 metabolite (11-dehydro-TXB2 only) quantified by GC-SIM with 18O2-IS
Quantified Difference	2× metabolite coverage without additional sample preparation or instrument time
Conditions	LC-MS/MS: RPLC, ESI(-), SRM; GC-SIM: methyl ester-DMiPSi ether derivative, selected ion monitoring

Why This Matters

Simultaneous dual-metabolite quantification doubles the information yield per sample, reduces per-analyte cost, and enables more robust clinical decision-making—critical for large-scale epidemiological studies and clinical trials where sample volume is limited and throughput is paramount.

• [1] Cao Y, Zhao F, Wang S, Li Y, Li S, Cui X. Reference interval establishment and correlation research of urine thromboxane metabolites. Clin Chim Acta. 2024;558:119672. View Source
• [2] Ishibashi M, Nakagawa Y, Harima N, Hishinuma T, Mizugaki M. Analysis of 11-dehydrothromboxane B2 in human urine by GC/HR-SIM with 18O2-IS. Biol Mass Spectrom. 1994;23(10):612-20. View Source

High-Impact Application Scenarios for 11-Dehydro-thromboxane B2-d4 Based on Quantitative Evidence

Clinical Cardiovascular Biomarker Studies Requiring Sub-Picomolar Sensitivity

In cohort studies or clinical trials evaluating antiplatelet therapies (e.g., aspirin, P2Y12 antagonists), accurate quantification of urinary 11-dehydro-TXB2 at low ng/mL concentrations is essential for assessing pharmacodynamic response. The validated LC-MS/MS method using 11-dehydro-TXB2-d4 as internal standard achieves a quantitative range of 0.1–10 µmol/L with accuracy of 89.3–106.5% [1], enabling reliable measurement of suppressed thromboxane levels in aspirin-treated populations where concentrations may fall below 50 pg/mg creatinine. The non-labile deuterium label ensures stable internal standard response across large analytical batches typical of multi-center studies .

Comprehensive Thromboxane Metabolism Profiling for Drug Mechanism-of-Action Studies

Investigators studying the differential effects of COX-1 vs. COX-2 inhibition or thromboxane synthase inhibitors require simultaneous measurement of both 11-dehydro-TXB2 and 11-dehydro-2,3-dinor-TXB2 to distinguish systemic from renal thromboxane metabolism. The validated dual-analyte LC-MS/MS method enabled by the d4 internal standard quantifies both metabolites in one injection, revealing their significant correlation (r = 0.67–0.77) across healthy and disease populations [1]. This multiplexed approach halves sample volume requirements and instrument time compared to running two separate single-analyte assays, a critical advantage for preclinical studies with limited biological samples.

High-Throughput Clinical Screening and Reference Interval Establishment

Clinical chemistry laboratories establishing population reference intervals for thromboxane metabolites benefit from the wide quantitative range (0.1–10 µmol/L) and high precision (CV 5.2–11%) of the d4-based LC-MS/MS method [1]. The 95th percentile reference intervals established for healthy adults (11dhTxB2: 1220 pg/mg creatinine; 11dh23dinorTxB2: 908 pg/mg creatinine) were validated in 25 patients with coronary atherosclerosis, demonstrating clinical applicability [1]. The Quant-PAK format (pre-weighed d4-IS + unlabeled standard) streamlines calibration and enhances inter-laboratory comparability, a key requirement for multi-site reference interval studies [2].

Method Development and Core Laboratory Service for Eicosanoid Profiling

Core analytical laboratories offering targeted eicosanoid panels can leverage 11-dehydro-TXB2-d4 within a broader stable isotope dilution LC-MS/MS workflow. The +4 Da mass shift eliminates isotopic cross-talk with the unlabeled analyte, while the non-labile deuteration at C-3/C-4 ensures compatibility with reversed-phase LC mobile phases containing 0.1% formic acid—a standard condition for eicosanoid profiling—without deuterium loss [3]. This durability under common analytical conditions reduces method revalidation frequency and ensures consistent internal standard performance across diverse client samples, from urine to plasma to tissue homogenates.

Application

Selection Property

Validation Focus

Cardiovascular biomarker research

Non-labile d4 internal standard

LLOQ verification and batch stability

Thromboxane metabolism profiling

Validated dual-analyte multiplexing

Metabolite correlation and throughput

Population reference interval studies

Pre-weighed Quant-PAK format

Inter-laboratory comparability

Core lab eicosanoid profiling

+4 Da mass shift, non-labile label

Cross-matrix consistency

• [1] Cao Y, Zhao F, Wang S, Li Y, Li S, Cui X. Reference interval establishment and correlation research of urine thromboxane metabolites: Unveiling new possibilities in platelet activation. Clin Chim Acta. 2024;558:119672. View Source
• [2] Bertin Bioreagent. 11-dehydro Thromboxane B2 Quant-PAK (CAT N°: 10006831). View Source
• [3] Antpedia. Guidelines for Selection of Stable Isotope Internal Standards: Mass difference >3 Da required. 2021. View Source